2-Bromo-4-cyclopentyloxy-pyridine

• Molecular Formula: C10H12BrNO
• Molecular Weight: 242.11 g/mol
• IUPAC Name: 2-bromo-4-cyclopentyloxypyridine
• InChI: InChI=1S/C10H12BrNO/c11-10-7-9(5-6-12-10)13-8-3-1-2-4-8/h5-8H,1-4H2
• InChI Key: GSQBNUAGQWGAGT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)OC2=CC(=NC=C2)Br

Description

2-Bromo-4-cyclopentyloxy-pyridine is a useful research compound. Its molecular formula is C10H12BrNO and its molecular weight is 242.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 2-bromopyridin-4-ol (1.6 g, 9.2 mmol) and bromocyclopentane (1.28 mL, 12.0 mmol) in DMF (12 mL) in a microwave vial was added cesium carbonate (4.19 g, 12.9 mmol). The vial was sealed and heated in a microwave reactor at 120° C. for 2 h. The reaction mixture was cooled to room temperature, quenched with water and extracted with EtOAc (3×). The combined organics were washed with sat'd LiCl and sat'd NaCl then dried over MgSO4 and concentrated. The residue was purified by SiO2 chromatography (20-30% EtOAc/heptane) to give 1.83 g (73%) of 2-bromo-4-cyclopentyloxy-pyridine as a yellow oil.